Cas no 1355219-71-4 (1-(5-Methyl-6-morpholin-4-yl-pyridin-3-yl)-propan-1-ol)

• Product Name: 1-(5-Methyl-6-morpholin-4-yl-pyridin-3-yl)-propan-1-ol
• CAS No: 1355219-71-4
• MF: C₁₃H₂₀N₂O₂
• MW: 236.310103416443
• CID: 5208516
• Update Time: 2025-08-03

1-(5-Methyl-6-morpholin-4-yl-pyridin-3-yl)-propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(5-Methyl-6-morpholin-4-yl-pyridin-3-yl)-propan-1-ol
• 3-Pyridinemethanol, α-ethyl-5-methyl-6-(4-morpholinyl)-

• Inchi： 1S/C13H20N2O2/c1-3-12(16)11-8-10(2)13(14-9-11)15-4-6-17-7-5-15/h8-9,12,16H,3-7H2,1-2H3
• InChI Key： FULYKKSROITQOQ-UHFFFAOYSA-N
• SMILES： C(C1=CC(C)=C(N2CCOCC2)N=C1)(O)CC

Additional information on 1-(5-Methyl-6-morpholin-4-yl-pyridin-3-yl)-propan-1-ol

Introduction to 1-(5-Methyl-6-morpholin-4-yl-pyridin-3-yl)-propan-1-ol and Its Significance in Modern Chemical Research

1-(5-Methyl-6-morpholin-4-yl-pyridin-3-yl)-propan-1-ol, with the CAS number 1355219-71-4, represents a compound of considerable interest in the realm of pharmaceutical and chemical research. This compound, characterized by its intricate molecular structure, has garnered attention due to its potential applications in drug discovery and synthetic chemistry. The presence of a pyridine core substituted with a morpholine ring and a propyl hydroxyl group suggests a unique set of chemical properties that make it a valuable candidate for further exploration.

The molecular framework of 1-(5-Methyl-6-morpholin-4-yl-pyridin-3-yl)-propan-1-ol is notable for its ability to interact with biological targets in diverse ways. The pyridine moiety is a well-known pharmacophore in medicinal chemistry, often found in active pharmaceutical ingredients (APIs) due to its ability to form hydrogen bonds and coordinate with metal ions. The morpholine ring, on the other hand, introduces additional flexibility and potential for binding to specific biological receptors. This combination makes the compound a promising candidate for developing novel therapeutic agents.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with neurological disorders, cardiovascular diseases, and cancer. The structural features of 1-(5-Methyl-6-morpholin-4-yl-pyridin-3-yl)-propan-1-ol align well with the requirements for such modulators. For instance, the pyridine-morpholine hybrid has been shown to exhibit properties that could be beneficial in the treatment of neurodegenerative diseases. Studies have indicated that such compounds can interact with neurotransmitter receptors, potentially leading to improved cognitive function and reduced inflammation.

Moreover, the propyl hydroxyl group in 1-(5-Methyl-6-morpholin-4-yl-pyridin-3-yl)-propan-1-ol provides a site for further functionalization, allowing chemists to tailor the compound’s properties for specific applications. This versatility is particularly valuable in drug discovery, where the ability to modify a lead compound can significantly enhance its efficacy and selectivity. Researchers have been exploring various derivatives of this compound to optimize its pharmacokinetic and pharmacodynamic profiles.

The synthesis of 1-(5-Methyl-6-morpholin-4-y-pyridin--3-y--propan--1-y--ol is another area of active investigation. Given its complex structure, developing an efficient synthetic route is crucial for both academic research and industrial applications. Recent advances in catalytic methods have enabled more streamlined syntheses of such heterocyclic compounds. For example, transition metal-catalyzed cross-coupling reactions have been employed to construct the pyridine-morpholine core with high precision. These methods not only improve yield but also reduce the environmental impact of the synthesis process.

From a computational chemistry perspective, 1-(5-Methyl--6--morpholin--4--y-pyridin--3--y-propan--1--ol has been subjected to extensive molecular modeling studies. These studies aim to elucidate its interaction with biological targets at an atomic level. By leveraging computational tools such as molecular dynamics (MD) simulations and quantum mechanical (QM) calculations, researchers can predict how this compound might behave within a biological system. This information is invaluable for designing experiments and guiding medicinal chemistry efforts.

The potential applications of 1-(5-Methyl--6--morpholin--4--y-pyridin--3--y-propan--1--ol extend beyond traditional pharmaceuticals. Its unique structural features make it an attractive candidate for materials science applications as well. For instance, it could be used as a building block for designing novel polymers or as an intermediate in the synthesis of advanced materials with specific functionalities. The ability to fine-tune its properties through chemical modification opens up numerous possibilities across various scientific disciplines.

In conclusion, 1-(5-Methyl----6----morpholin----4----y-pyridin----3----y-propan---- 1---- y -ol (CAS no 1355219 71 4) is a compound with significant potential in modern chemical research Its complex structure and versatile properties make it an excellent candidate for drug discovery synthetic chemistry and materials science As our understanding of its capabilities continues to grow we can expect further innovations driven by this remarkable molecule The ongoing research into this compound underscores its importance as a tool for advancing scientific knowledge and developing new technologies.